Cas no 1804674-24-5 (5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine
• CAS No: 1804674-24-5
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4870511
• Update Time: 2025-06-08

5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine

• Inchi： 1S/C7H5ClF2INO/c1-13-7-5(11)4(6(9)10)3(8)2-12-7/h2,6H,1H3
• InChI Key： UEIULLGMTSSUDE-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C(F)F)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine

Comprehensive Introduction to 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1804674-24-5)

5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1804674-24-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique halogenated and methoxy-substituted structure, is a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₇H₅ClF₂INO, reflects the presence of multiple functional groups, including chloro, difluoromethyl, iodo, and methoxy substituents, which contribute to its reactivity and versatility in chemical transformations.

The growing interest in 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine is closely tied to its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to serve as a building block for novel heterocyclic compounds, which are often explored for their antimicrobial, antifungal, and herbicidal properties. In the context of current trends, this compound aligns with the increasing demand for sustainable agrochemicals and green chemistry solutions, as its structural features may enable the development of more environmentally friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, the presence of both iodine and chlorine atoms in 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine makes it a valuable substrate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in modern organic synthesis, particularly in the construction of complex molecules for pharmaceutical applications. The difluoromethyl group, a known bioisostere for hydroxyl or methyl groups, further enhances the compound's utility in medicinal chemistry, where it can improve metabolic stability and bioavailability of drug candidates.

The compound's physicochemical properties, including its molecular weight of 319.48 g/mol and moderate lipophilicity, make it suitable for various formulation strategies. Recent studies have highlighted its potential in the development of next-generation fungicides, addressing global concerns about food security and crop resistance. This aligns with frequently searched topics such as "new agrochemical solutions for resistant pathogens" and "innovative pyridine derivatives in agriculture," reflecting the compound's relevance to current industry challenges.

Quality control and analytical characterization of 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's stability under various conditions is an important consideration for storage and handling, with recommended storage temperatures ranging from 2-8°C in inert atmospheres. These analytical aspects are crucial for researchers searching for "pyridine derivative characterization methods" or "handling halogenated heterocycles."

In the context of intellectual property, CAS No. 1804674-24-5 has been referenced in several patent applications, particularly those related to crop protection agents and pharmaceutical intermediates. This underscores the compound's commercial potential and the growing interest from both academic and industrial research communities. The patent landscape surrounding this chemical entity reflects broader trends in chemical innovation, where multi-functional intermediates are increasingly valued for their ability to streamline synthetic routes.

Environmental and safety considerations for 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine follow standard laboratory protocols for halogenated compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. These safety aspects are particularly relevant to laboratory professionals searching for "safe handling of iodinated pyridines" or "PPE for fluorinated compounds."

The future research directions for this compound may include exploration of its biological activity profile, optimization of synthetic routes for large-scale production, and investigation of its potential in materials science applications. With the increasing focus on halogen bonding in supramolecular chemistry and the growing importance of fluorine-containing compounds in drug design, 5-Chloro-4-(difluoromethyl)-3-iodo-2-methoxypyridine is well-positioned to remain a compound of significant interest in multiple scientific disciplines.